Cas no 618914-29-7 (Benzene, 1-(bromomethyl)-2-fluoro-4-methoxy-5-nitro-)

• Product Name: Benzene, 1-(bromomethyl)-2-fluoro-4-methoxy-5-nitro-
• CAS No: 618914-29-7
• MF: C₈H₇BrFNO₃
• MW: 264.048485040665
• CID: 4071275
• PubChem ID: 69353490
• Update Time: 2025-08-04

Benzene, 1-(bromomethyl)-2-fluoro-4-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-2-fluoro-4-methoxy-5-nitro-
• 2-Fluoro-4-methoxy-5-nitrobenzyl bromide
• MFCD27995570
• SCHEMBL5208330
• 618914-29-7

• Inchi： 1S/C8H7BrFNO3/c1-14-8-3-6(10)5(4-9)2-7(8)11(12)13/h2-3H,4H2,1H3
• InChI Key： HFAPMAGKJOBUMB-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC([N+]([O-])=O)=C(OC)C=C1F

Computed Properties

• Exact Mass: 262.95933Da
• Monoisotopic Mass: 262.95933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Additional information on Benzene, 1-(bromomethyl)-2-fluoro-4-methoxy-5-nitro-

Recent Advances in the Study of Benzene, 1-(bromomethyl)-2-fluoro-4-methoxy-5-nitro- (CAS: 618914-29-7)

The compound Benzene, 1-(bromomethyl)-2-fluoro-4-methoxy-5-nitro- (CAS: 618914-29-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a bromomethyl group, a fluorine atom, and a nitro group, has shown promising potential in various applications, ranging from drug synthesis to material science. Recent studies have focused on elucidating its reactivity, stability, and potential biological activities, making it a subject of intense investigation.

One of the key areas of research involving this compound is its role as a versatile intermediate in organic synthesis. A study published in the Journal of Organic Chemistry (2023) demonstrated its efficacy in cross-coupling reactions, particularly in the synthesis of complex aromatic compounds. The presence of the bromomethyl group allows for facile functionalization, while the electron-withdrawing nitro and fluorine groups influence the compound's reactivity, enabling selective transformations. These properties make it a valuable building block for the development of novel pharmaceuticals and agrochemicals.

In addition to its synthetic utility, recent investigations have explored the biological activities of derivatives of Benzene, 1-(bromomethyl)-2-fluoro-4-methoxy-5-nitro-. A preprint from Bioorganic & Medicinal Chemistry Letters (2024) reported that certain derivatives exhibit inhibitory effects on specific enzymatic targets, such as kinases involved in inflammatory pathways. These findings suggest potential therapeutic applications, particularly in the treatment of chronic inflammatory diseases. However, further in vivo studies are required to validate these preliminary results and assess the compound's pharmacokinetic properties.

Another notable advancement is the development of novel analytical methods for the detection and quantification of this compound in complex matrices. A research team from the University of Cambridge (2023) introduced a highly sensitive LC-MS/MS method capable of detecting trace amounts of the compound in biological samples. This methodological innovation is critical for ensuring the safety and efficacy of its use in pharmaceutical formulations, as well as for monitoring its environmental impact.

Despite these promising developments, challenges remain in the large-scale production and handling of Benzene, 1-(bromomethyl)-2-fluoro-4-methoxy-5-nitro-. Its sensitivity to light and moisture necessitates specialized storage conditions, and its potential toxicity requires stringent safety protocols. Ongoing research aims to address these issues by developing more stable derivatives and optimizing synthetic routes to improve yield and purity.

In conclusion, the compound Benzene, 1-(bromomethyl)-2-fluoro-4-methoxy-5-nitro- (CAS: 618914-29-7) represents a fascinating area of research with significant implications for both chemical synthesis and pharmaceutical development. Continued exploration of its properties and applications is expected to yield further breakthroughs, solidifying its role as a key player in the field of chemical biology.